Cas no 108051-48-5 (Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester)
108051-48-5 structure
Product Name:Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester
CAS No:108051-48-5
MF:C18H18O3S
MW:314.398724079132
CID:127790
PubChem ID:14279620
Update Time:2025-04-18
Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester
- methyl 2-(2-(phenylthio)-5-propionylphenyl)acetate
- methyl 2-(2-phenylsulfanyl-5-propanoylphenyl)acetate
- 2-PHENYLTHIO-5-PROPIONYLPHENYLACETICACIDMETHYLESTER
- ACMC-20mbar
- AG-D-24171
- AGN-PC-000XF0
- CTK4A5826
- SureCN7030014
- 5-(1-Oxopropyl)-2-(phenylthio)benzeneacetic acid methyl ester
- 108051-48-5
- methyl 5-propionyl-2-phenylthiophenylacetate
- JXZVVGJNQWQZOY-UHFFFAOYSA-N
- DTXSID10558406
- SCHEMBL7030014
- Methyl [2-(phenylsulfanyl)-5-propanoylphenyl]acetate
- FT-0747737
- methyl 2-phenylthio-5-propionylphenylacetate
-
- Inchi: 1S/C18H18O3S/c1-3-16(19)13-9-10-17(14(11-13)12-18(20)21-2)22-15-7-5-4-6-8-15/h4-11H,3,12H2,1-2H3
- InChI Key: JXZVVGJNQWQZOY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C=CC(C(CC)=O)=CC=1CC(=O)OC
Computed Properties
- Exact Mass: 314.09766561g/mol
- Monoisotopic Mass: 314.09766561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.9
- Topological Polar Surface Area: 68.7Ų
Experimental Properties
- Density: 1.20
- PSA: 68.67000
- LogP: 4.14600
Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
108051-48-5 (Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester) Related Products
- 103918-73-6(2-Phenylthio-5-propionylphenylacetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent